Cas no 1781553-52-3 ((3,5-difluoro-2-methoxyphenyl)methanesulfonyl chloride)

• Product Name: (3,5-difluoro-2-methoxyphenyl)methanesulfonyl chloride
• CAS No: 1781553-52-3
• MF: C₈H₇ClF₂O₃S
• MW: 256.654187440872
• CID: 6594613
• PubChem ID: 84708901
• Update Time: 2025-10-31

(3,5-difluoro-2-methoxyphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (3,5-difluoro-2-methoxyphenyl)methanesulfonyl chloride
• 1781553-52-3
• EN300-1988254

• Inchi： 1S/C8H7ClF2O3S/c1-14-8-5(4-15(9,12)13)2-6(10)3-7(8)11/h2-3H,4H2,1H3
• InChI Key： RDWOJEOZWUVQKM-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C=C(C=1OC)F)F)(=O)=O

Computed Properties

• Exact Mass: 255.9772493g/mol
• Monoisotopic Mass: 255.9772493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Additional information on (3,5-difluoro-2-methoxyphenyl)methanesulfonyl chloride

(3,5-Difluoro-2-methoxyphenyl)methanesulfonyl Chloride (CAS No. 1781553-52-3): A Comprehensive Overview

(3,5-Difluoro-2-methoxyphenyl)methanesulfonyl chloride (CAS No. 1781553-52-3) is a versatile and highly reactive compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals and agrochemicals. The unique combination of fluorine and methoxy substituents on the aromatic ring imparts specific chemical properties that make it an attractive reagent for a variety of synthetic transformations.

The chemical structure of (3,5-difluoro-2-methoxyphenyl)methanesulfonyl chloride consists of a sulfonyl chloride group attached to a substituted benzene ring. The presence of the two fluorine atoms and one methoxy group on the benzene ring significantly influences its reactivity and selectivity in various chemical reactions. These substituents can enhance the electrophilicity of the sulfonyl chloride group, making it a powerful electrophile in nucleophilic substitution reactions.

In recent years, there has been a growing interest in the use of (3,5-difluoro-2-methoxyphenyl)methanesulfonyl chloride in the synthesis of bioactive molecules. One notable application is in the preparation of sulfonamide derivatives, which are important scaffolds in medicinal chemistry. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The high reactivity and selectivity of (3,5-difluoro-2-methoxyphenyl)methanesulfonyl chloride make it an ideal reagent for the efficient synthesis of these compounds.

Recent studies have also explored the use of (3,5-difluoro-2-methoxyphenyl)methanesulfonyl chloride in the development of novel drugs targeting specific diseases. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of sulfonamide derivatives derived from this compound. These derivatives exhibited potent inhibitory activity against specific enzymes involved in cancer progression, making them promising candidates for further drug development.

Another area where (3,5-difluoro-2-methoxyphenyl)methanesulfonyl chloride has shown potential is in the field of agrochemistry. Sulfonamides are widely used as herbicides and fungicides due to their ability to inhibit key enzymes in plant and fungal metabolism. The unique substituents on the benzene ring can be tailored to enhance the selectivity and efficacy of these compounds against specific targets. This makes (3,5-difluoro-2-methoxyphenyl)methanesulfonyl chloride a valuable reagent for developing new agrochemicals with improved properties.

The synthetic utility of (3,5-difluoro-2-methoxyphenyl)methanesulfonyl chloride extends beyond its use as a reagent for sulfonamide synthesis. It can also be employed in other types of reactions, such as Friedel-Crafts acylation and Michael addition reactions. These reactions allow for the construction of complex molecular architectures that are difficult to achieve using other methods. The ability to introduce multiple functional groups into a single molecule makes this compound an essential tool in synthetic organic chemistry.

In addition to its synthetic applications, (3,5-difluoro-2-methoxyphenyl)methanesulfonyl chloride has been studied for its potential as a probe molecule in chemical biology research. Sulfonamides are known to interact with various biomolecules, including proteins and nucleic acids. By incorporating this compound into designed probes, researchers can gain insights into the interactions between small molecules and biological targets. This information is crucial for understanding disease mechanisms and developing new therapeutic strategies.

The safety and handling of (3,5-difluoro-2-methoxyphenyl)methanesulfonyl chloride are important considerations for researchers working with this compound. As with all sulfonyl chlorides, it is highly reactive and should be handled with care to avoid exposure to moisture or other reactive substances. Proper storage conditions and protective equipment should be used to ensure safe handling and storage.

In conclusion, (3,5-difluoro-2-methoxyphenyl)methanesulfonyl chloride (CAS No. 1781553-52-3) is a highly versatile compound with significant applications in organic synthesis, medicinal chemistry, and agrochemistry. Its unique chemical properties make it an essential reagent for the synthesis of bioactive molecules and complex molecular architectures. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern chemical research.